N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride

• IUPAC Name: N-piperidin-4-ylmorpholine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C10H19N3O2.ClH/c14-10(13-5-7-15-8-6-13)12-9-1-3-11-4-2-9;/h9,11H,1-8H2,(H,12,14);1H
• InChI Key: MXENSSIIOOQNBU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC(=O)N2CCOCC2.Cl
• Molecular Formula: C10H20ClN3O2
• Molecular Weight: 249.74 g/mol
• CAS RN: 1233955-08-2

Description

“N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride” is a chemical compound that has gained significant attention in scientific research due to its physical and chemical properties, synthesis and characterization, and potential applications in various fields of research and industry. It has a molecular formula of C10H20ClN3O2.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It has a molecular weight of 249.74 g/mol.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The method proposed by the authors combines three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction.

Physical And Chemical Properties Analysis

“this compound” has a molecular formula of C10H20ClN3O2 and an average mass of 249.738 Da. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Enantioselective Synthesis for CGRP Receptor Inhibitors: The chemical compound (R)-N-(3-(7-Methyl-1H-indazol-5-yl)-1-(4-(1-methylpiperidin-4-yl)piperazine-1-yl)-1-oxopropan-2-yl)-4-(2-oxo-1,2-dihydroquinolin-3-yl)piperidine-1-carboxamide (1), a potent CGRP receptor antagonist, has been synthesized through a convergent, stereoselective, and economical process. The synthesis involved various routes, including Rh-catalyzed asymmetric hydrogenation or biocatalytic processes, to install a chiral center. This process demonstrates the chemical versatility and application of compounds related to N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride in pharmaceutical synthesis (Cann et al., 2012).

Chemical Interaction and Binding

• Molecular Interaction Studies: N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) has been studied for its potent and selective antagonist properties for the CB1 cannabinoid receptor. The molecular interactions, conformations, and binding characteristics with the CB1 receptor were extensively analyzed, providing insights into the steric and electrostatic considerations for receptor binding and antagonistic activities (Shim et al., 2002).

Medicinal Chemistry and Drug Design

• Prodrug Development: The hydrochloride salts of N-Mannich bases of ibuprofenamide, prepared using morpholine or piperidine as the amine component, were characterized for their physico-chemical properties. This includes solubility, dissolution rate, and partition coefficient, offering valuable information for the development of prodrugs and the optimization of their physicochemical properties for enhanced drug delivery and efficacy (Doshi et al., 2002).

Material Science and Corrosion Inhibition

• Corrosion Inhibition in Mild Steel: Derivatives of morpholine and piperazine-based carboxamide, such as N-(2-chloroethyl)morpholine-4-carboxamide, were studied as corrosion inhibitors for mild steel. These compounds demonstrated the ability to form protective films on mild steel surfaces, showcasing another industrial application of compounds structurally related to this compound. The inhibitive strengths and interaction mechanisms with metal surfaces were explored, providing insights into their potential applications in material preservation and maintenance (Nnaji et al., 2017).

Mechanism of Action

Target of Action

N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride is a derivative of piperidine . Piperidine derivatives are known to be present in more than twenty classes of pharmaceuticals and have been utilized in different therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . .

Mode of Action

It is known that piperidine derivatives can interact with various biological targets, leading to a wide range of pharmacological effects . For instance, some piperidine derivatives have been found to inhibit the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction .

Biochemical Pathways

Piperidine derivatives are known to interact with various biochemical pathways, leading to a wide range of pharmacological effects .

Result of Action

It is known that piperidine derivatives can have a wide range of effects, such as antiproliferative activity by inhibiting tubulin polymerization .

Future Directions

Piperidines and their derivatives continue to be a significant area of research in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research will likely continue to explore the synthesis, characterization, and potential applications of “N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride” and similar compounds.